Cas no 671775-69-2 (Phenol, 4-nitro-2-[1-(3-nitrophenyl)-4,7-phenanthrolin-3-yl]-)

• Product Name: Phenol, 4-nitro-2-[1-(3-nitrophenyl)-4,7-phenanthrolin-3-yl]-
• CAS No: 671775-69-2
• MF: C₂₄H₁₄N₄O₅
• MW: 438.391765117645
• CID: 1720683
• Update Time: 2024-11-27

Phenol, 4-nitro-2-[1-(3-nitrophenyl)-4,7-phenanthrolin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-nitro-2-[1-(3-nitrophenyl)-4,7-phenanthrolin-3-yl]-

• Inchi： 1S/C24H14N4O5/c29-23-9-6-16(28(32)33)12-19(23)22-13-18(14-3-1-4-15(11-14)27(30)31)24-17-5-2-10-25-20(17)7-8-21(24)26-22/h1-13,29H
• InChI Key： YIXSBULFOCVXOP-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C([N+]([O-])=O)C=C1C1=NC2C(C(C3=CC=CC([N+]([O-])=O)=C3)=C1)=C1C(N=CC=C1)=CC=2

Computed Properties

• Exact Mass: 438.09652

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• Melting Point: 340-341 °C
• Boiling Point: 690.5±55.0 °C(Predicted)
• PSA: 132.29
• pka: 5.50±0.16(Predicted)